Cas no 1320201-22-6 (2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene)

2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo[1,2-b:4,5-b']dithiophene is a high-purity organotin compound used as a key intermediate in the synthesis of conjugated polymers for organic electronic applications. Its benzo[1,2-b:4,5-b']dithiophene (BDT) core, functionalized with branched alkyloxy side chains (2-n-octyldodecyl), enhances solubility and processability in organic solvents, facilitating thin-film deposition. The trimethylstannyl groups enable efficient Stille coupling reactions, allowing precise polymerization with electron-deficient comonomers to yield high-performance donor-acceptor copolymers. This compound is particularly valuable in organic photovoltaics (OPVs) and field-effect transistors (OFETs), where its structural design promotes optimal π-conjugation, charge transport, and morphological stability. Its consistent reactivity and purity make it a reliable choice for research and industrial applications in advanced materials.
2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene structure
1320201-22-6 structure
Product name:2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene
CAS No:1320201-22-6
MF:C56H102O2S2Sn2
MW:1108.95789384842
MDL:MFCD29472510
CID:2952418
PubChem ID:354333672

2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene Chemical and Physical Properties

Names and Identifiers

    • 2,6-Bis(trimethylstannyl)-4,8-bis[(2-n-octyldodecyl)oxy]benzo[1,2-b:4,5-b']dithiophene
    • i>:4,5-<i>b<
    • B4488
    • (4,8-bis((2-octyldodecyl)oxy)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane)
    • 2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene
    • MDL： MFCD29472510
    • Inchi： 1S/C50H84O2S2.6CH3.2Sn/c1-5-9-13-17-21-23-27-31-35-43(33-29-25-19-15-11-7-3)41-51-47-45-37-39-54-50(45)48(46-38-40-53-49(46)47)52-42-44(34-30-26-20-16-12-8-4)36-32-28-24-22-18-14-10-6-2;;;;;;;;/h37-38,43-44H,5-36,41-42H2,1-4H3;6*1H3;;
    • InChI Key： AZENTBKKKXIGMB-UHFFFAOYSA-N
    • SMILES： [Sn](C)(C)(C)C1=CC2C(=C(C3C=C(SC=3C=2OCC(CCCCCCCC)CCCCCCCCCC)[Sn](C)(C)C)OCC(CCCCCCCC)CCCCCCCCCC)S1

Computed Properties

  • Exact Mass: 1108.53593g/mol
  • Surface Charge: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 40
  • Monoisotopic Mass: 1110.53653g/mol
  • Monoisotopic Mass: 1110.53653g/mol
  • Topological Polar Surface Area: 74.9Ų
  • Heavy Atom Count: 62
  • Complexity: 980
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene Security Information

2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
1881529-200MG
(4,8-Bis((2-octyldodecyl)oxy)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane), 98%
 1320201-22-6 98%
200MG
 ￥ 1890 2022-04-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B4488-200mg
2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene
 1320201-22-6 95.0%(LC)
200mg
 ￥1690.0 2022-06-10
abcr
AB549708-200 mg
2,6-Bis(trimethylstannyl)-4,8-bis[(2-n-octyldodecyl)oxy]benzo[1,2-b:4,5-b']dithiophene; .
 1320201-22-6
200mg
 €265.50 2023-06-14
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B4488-200MG
2,6-Bis(trimethylstannyl)-4,8-bis[(2-n-octyldodecyl)oxy]benzo[1,2-b:4,5-b']dithiophene
 1320201-22-6 >95.0%(HPLC)
200mg
 ¥1525.00 2024-04-17
abcr
AB549708-200mg
2,6-Bis(trimethylstannyl)-4,8-bis[(2-n-octyldodecyl)oxy]benzo[1,2-b:4,5-b']dithiophene; .
 1320201-22-6
200mg
 €509.30 2025-02-20
TRC
B536470-4mg
2,6-Bis(trimethylstannyl)-4,8-bis[(2-n-octyldodecyl)oxy]benzo[1,2-b:4,5-b']dithiophene
 1320201-22-6
4mg
 $ 65.00 2022-06-07
TRC
B536470-20mg
2,6-Bis(trimethylstannyl)-4,8-bis[(2-n-octyldodecyl)oxy]benzo[1,2-b:4,5-b']dithiophene
 1320201-22-6
20mg
 $ 160.00 2022-06-07
TRC
B536470-2mg
2,6-Bis(trimethylstannyl)-4,8-bis[(2-n-octyldodecyl)oxy]benzo[1,2-b:4,5-b']dithiophene
 1320201-22-6
2mg
 $ 50.00 2022-06-07
BAI LING WEI Technology Co., Ltd.
A011881529-200mg
2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene
 1320201-22-6 98%
200mg
 ￥1890 2023-11-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B4488-200mg
2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene
 1320201-22-6 95.0%(LC)
200mg
 ¥1690.0 2023-09-01

2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene Related Literature

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Amadis Chemical Company Limited
(CAS:1320201-22-6)2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene
A1014998
Purity:99%
Quantity:200mg
Price ($):191.0